Cas no 89250-32-8 (2-Thiazolamine, 4-(3-aminophenyl)-N-methyl-)

• Product Name: 2-Thiazolamine, 4-(3-aminophenyl)-N-methyl-
• CAS No: 89250-32-8
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• MDL: MFCD03787795
• CID: 606711
• PubChem ID: 1480784
• Update Time: 2025-04-19

2-Thiazolamine, 4-(3-aminophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(3-aminophenyl)-N-methyl-
• 4-(3-aminophenyl)-N-methyl-1,3-thiazol-2-amine
• 89250-32-8
• SCHEMBL3919227
• LRKWHBKBCOTUJJ-UHFFFAOYSA-N
• MFCD03787795
• 5W-0838
• DTXSID80363206
• 2-methylamino-4-(3-amino-phenyl)-thiazole
• HMS1367H08
• AKOS015993091
• Bionet2_001218

• MDL： MFCD03787795
• Inchi： 1S/C10H11N3S/c1-12-10-13-9(6-14-10)7-3-2-4-8(11)5-7/h2-6H,11H2,1H3,(H,12,13)
• InChI Key： LRKWHBKBCOTUJJ-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC(=C1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 205.067
• Monoisotopic Mass: 205.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.2Ų